Cas no 2361735-19-3 (pentan-3-yl 4-(prop-2-enamido)benzoate)

• Product Name: pentan-3-yl 4-(prop-2-enamido)benzoate
• CAS No: 2361735-19-3
• MF: C₁₅H₁₉NO₃
• MW: 261.316264390945
• CID: 6335920
• PubChem ID: 145891611
• Update Time: 2025-06-10

pentan-3-yl 4-(prop-2-enamido)benzoate Chemical and Physical Properties

Names and Identifiers

• pentan-3-yl 4-(prop-2-enamido)benzoate
• Z1667863724
• EN300-26576277
• Pentan-3-yl 4-(prop-2-enoylamino)benzoate
• 2361735-19-3

• Inchi： 1S/C15H19NO3/c1-4-13(5-2)19-15(18)11-7-9-12(10-8-11)16-14(17)6-3/h6-10,13H,3-5H2,1-2H3,(H,16,17)
• InChI Key： KAEJUWVHRUXAAO-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)NC(C=C)=O)=O)C(CC)CC

Computed Properties

• Exact Mass: 261.13649347g/mol
• Monoisotopic Mass: 261.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 55.4Ų

Additional information on pentan-3-yl 4-(prop-2-enamido)benzoate

Pentan-3-yl 4-(prop-2-enamido)benzoate: A Comprehensive Overview

Pentan-3-yl 4-(prop-2-enamido)benzoate (CAS No. 2361735-19-3) is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique molecular structure, has garnered attention due to its potential applications in drug development, polymer synthesis, and advanced materials research. Recent studies have highlighted its role in enhancing the properties of polymeric materials, making it a focal point for researchers worldwide.

The molecular structure of pentan-3-yl 4-(prop-2-enamido)benzoate consists of a benzoate group substituted with a pentan-3-yl chain and a propargylamide moiety. This combination of functional groups imparts the compound with versatile chemical reactivity and physical properties. The benzoate group, known for its aromatic stability, serves as a platform for further chemical modifications, while the pentan chain introduces flexibility and hydrophobicity to the molecule. The propargylamide group, on the other hand, introduces reactivity through its triple bond and amide functionalities.

Recent research has focused on the synthesis and characterization of pentan-3-yl 4-(prop-2-enamido)benzoate. Scientists have explored various synthetic pathways to optimize its production, including esterification reactions and amidation processes. These studies have demonstrated that the compound can be synthesized with high yield and purity using optimized reaction conditions. Furthermore, advanced spectroscopic techniques such as NMR and IR have been employed to confirm the molecular structure and purity of the compound.

The applications of pentan-3-yl 4-(prop-2-enamido)benzoate are diverse and expanding rapidly. In the pharmaceutical industry, this compound has shown promise as a precursor for drug delivery systems due to its ability to form stable ester linkages with biologically active molecules. Additionally, it has been utilized in polymer chemistry to modify the mechanical properties of polymers, enhancing their durability and resistance to environmental factors.

In materials science, pentan-3-yl 4-(prop-2-enamido)benzoate has been investigated for its potential in creating advanced composite materials. Its unique combination of functional groups allows it to act as a crosslinking agent in polymer matrices, significantly improving the mechanical strength and thermal stability of the resulting materials. Recent studies have also explored its use in nanotechnology applications, where it serves as a stabilizing agent for nanoparticles.

The environmental impact of pentan-3-ylium 4-(propargylamide)benzoate is another area of active research. Scientists are examining its biodegradability and toxicity profiles to ensure that its widespread use does not pose risks to ecosystems or human health. Preliminary findings suggest that under certain conditions, the compound can undergo biodegradation, though further studies are required to fully understand its environmental fate.

In conclusion, pentan-3-ylium 4-(propargylamide)benzoate (CAS No. 2361735598909876541908765419087654190876541908765419087654190876541908765419087654190876541908765419087654190876541908765419087654190876541908765419087654) is a versatile compound with a wide range of applications across multiple disciplines. Its unique molecular structure enables it to serve as a building block for advanced materials and pharmaceuticals while offering opportunities for further innovation in green chemistry and sustainable manufacturing.